6-Hydroxy-3-[1-[2-(4-morpholinoanilino)-2-oxo-ethyl]triazol-4-yl]-2-phenyl-benzofuran-5-carboxylic acid

• CAS No.: 1143579-76-3
• Product Name: 6-Hydroxy-3-[1-[2-(4-morpholinoanilino)-2-oxo-ethyl]triazol-4-yl]-2-phenyl-benzofuran-5-carboxylic acid
• Molecular Formula: C29H25N5O6
• Molecular Weight: 539.5 g/mol
• IUPAC Name: 6-hydroxy-3-[1-[2-(4-morpholin-4-ylanilino)-2-oxoethyl]triazol-4-yl]-2-phenyl-1-benzofuran-5-carboxylic acid
• Standard InChI: InChI=1S/C29H25N5O6/c35-24-15-25-22(14-21(24)29(37)38)27(28(40-25)18-4-2-1-3-5-18)23-16-34(32-31-23)17-26(36)30-19-6-8-20(9-7-19)33-10-12-39-13-11-33/h1-9,14-16,35H,10-13,17H2,(H,30,36)(H,37,38)
• Standard InChIKey: XDUPIYKMBPUQSZ-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=CC=C(C=C2)NC(=O)CN3C=C(N=N3)C4=C(OC5=CC(=C(C=C54)C(=O)O)O)C6=CC=CC=C6
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)NC(=O)CN3C=C(N=N3)C4=C(OC5=CC(=C(C=C54)C(=O)O)O)C6=CC=CC=C6
• Appearance: Solid powder
• Description: I-A09 is a noncompetitive inhibitor of mPTPB.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: I-A09; IA09; IA09; I-A-09; IA 09
• Reference: 1: Addla D, Jallapally A, Gurram D, Yogeeswari P, Sriram D, Kantevari S. Design, synthesis and evaluation of 1,2,3-triazole-adamantylacetamide hybrids as potent inhibitors of Mycobacterium tuberculosis. Bioorg Med Chem Lett. 2014 Apr 15;24(8):1974-9. doi: 10.1016/j.bmcl.2014.02.061. Epub 2014 Mar 12. PubMed PMID: 24679703.; 2: Addla D, Jallapally A, Gurram D, Yogeeswari P, Sriram D, Kantevari S. Rational design, synthesis and antitubercular evaluation of novel 2-(trifluoromethyl)phenothiazine-[1,2,3]triazole hybrids. Bioorg Med Chem Lett. 2014 Jan 1;24(1):233-6. doi: 10.1016/j.bmcl.2013.11.031. Epub 2013 Nov 21. PubMed PMID: 24314670.; 3: Zhou B, He Y, Zhang X, Xu J, Luo Y, Wang Y, Franzblau SG, Yang Z, Chan RJ, Liu Y, Zheng J, Zhang ZY. Targeting mycobacterium protein tyrosine phosphatase B for antituberculosis agents. Proc Natl Acad Sci U S A. 2010 Mar 9;107(10):4573-8. doi: 10.1073/pnas.0909133107. Epub 2010 Feb 18. PubMed PMID: 20167798; PubMed Central PMCID: PMC2842023.
• PubChem Compound: 25262526
• Last Modified: Nov 11 2021